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Compound of Interest

Compound Name: Thiobencarb-d10

Cat. No.: B12403565 Get Quote

Application Notes and Protocols for
Thiobencarb-d10
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the suppliers, purchasing options, and

applications of Thiobencarb-d10. It includes protocols for its use as an internal standard in

quantitative analysis and information on its biological mode of action.

Suppliers and Purchasing Options for Thiobencarb-
d10
Thiobencarb-d10, a deuterated analog of the herbicide Thiobencarb, is primarily used as an

internal standard in analytical chemistry for the accurate quantification of Thiobencarb in

various matrices. Several chemical suppliers offer Thiobencarb-d10 in different quantities and

purities.
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Supplier Product Name CAS Number
Available
Quantities

Purity

LGC Standards
Thiobencarb-d10

(diethyl-d10)
1219804-12-2

1 mg, 5 mg, 10

mg

Not specified,

sold as a

reference

standard

ChemicalBook

THIOBENCARB-

D10 (DIETHYL-

D10)

1219804-12-2
Varies by

supplier
Not specified

Santa Cruz

Biotechnology

Not explicitly

listed, but offers

a broad range of

isotopically

labeled

compounds.

N/A Varies Varies

Note: Pricing and availability are subject to change and often require inquiry with the specific

supplier.

Application: Isotope Dilution Mass Spectrometry
Thiobencarb-d10 is an ideal internal standard for isotope dilution mass spectrometry (IDMS),

a highly accurate method for quantifying analytes.[1][2][3] In this technique, a known amount of

the isotopically labeled standard (Thiobencarb-d10) is added to a sample containing the

unlabeled analyte (Thiobencarb). The ratio of the two compounds is then measured by mass

spectrometry. Because the labeled and unlabeled compounds have nearly identical chemical

and physical properties, they behave similarly during sample preparation, extraction, and

chromatographic separation, which corrects for analyte loss during these steps and minimizes

matrix effects.[2]

Experimental Protocol: Quantification of Thiobencarb in
Environmental Samples using LC-MS/MS with
Thiobencarb-d10 as an Internal Standard
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This protocol outlines a general procedure for the analysis of Thiobencarb in soil or water

samples.

2.1. Materials and Reagents

Thiobencarb analytical standard

Thiobencarb-d10 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (dSPE) sorbents (e.g., PSA, C18)

Syringe filters (0.22 µm)

2.2. Sample Preparation (QuEChERS Method)[4][5]

Extraction:

1. Weigh 10 g of a homogenized soil or 10 mL of a water sample into a 50 mL centrifuge

tube.

2. Add a known amount of Thiobencarb-d10 internal standard solution (e.g., 100 µL of a 1

µg/mL solution in acetonitrile).

3. Add 10 mL of acetonitrile.

4. Add the QuEChERS extraction salt packet.

5. Cap the tube and shake vigorously for 1 minute.
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6. Centrifuge at 4000 rpm for 5 minutes.

Cleanup (dSPE):

1. Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL dSPE tube

containing the appropriate sorbents.

2. Vortex for 1 minute.

3. Centrifuge at 4000 rpm for 5 minutes.

Final Extract Preparation:

1. Take an aliquot of the cleaned-up supernatant (e.g., 1 mL).

2. Evaporate to dryness under a gentle stream of nitrogen.

3. Reconstitute in a suitable volume of the initial mobile phase (e.g., 1 mL of 50:50

acetonitrile:water with 0.1% formic acid).

4. Filter through a 0.22 µm syringe filter into an autosampler vial.

2.3. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate Thiobencarb from matrix interferences (e.g., start

at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate).

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL
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Mass Spectrometry (MS) Conditions:

Ionization: Electrospray Ionization (ESI), positive mode

Multiple Reaction Monitoring (MRM) Transitions:

Thiobencarb: Precursor ion (e.g., m/z 258.1) -> Product ion (e.g., m/z 125.0)

Thiobencarb-d10: Precursor ion (e.g., m/z 268.1) -> Product ion (e.g., m/z 125.0)

Optimize collision energy and other MS parameters for maximum sensitivity.

2.4. Quantification

Create a calibration curve using a series of standards containing a fixed concentration of

Thiobencarb-d10 and varying concentrations of Thiobencarb. Plot the ratio of the peak area of

Thiobencarb to the peak area of Thiobencarb-d10 against the concentration of Thiobencarb.

Use this calibration curve to determine the concentration of Thiobencarb in the unknown

samples.

Sample Preparation Analysis Quantification

Sample (Soil/Water) Add Thiobencarb-d10 IS QuEChERS Extraction dSPE Cleanup Reconstitution LC-MS/MS Peak Area Ratio Calibration Curve Concentration Determination

Click to download full resolution via product page

Experimental workflow for Thiobencarb quantification.

Mode of Action and Metabolic Pathways
Thiobencarb is a selective herbicide that primarily acts by inhibiting the biosynthesis of very-

long-chain fatty acids (VLCFAs) in susceptible plants.[6][7] This inhibition disrupts the formation

of cell membranes and cuticle, leading to the failure of emerging seedlings to grow.[8]

Studies in the diatom Thalassiosira pseudonana have shown that Thiobencarb can also

interfere with the photosynthetic electron transport chain by decreasing the amount of the
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Rieske iron-sulfur protein, a key component of the cytochrome b6f complex.[7]

In zebrafish embryos, Thiobencarb has been shown to induce toxicity through the generation of

oxidative stress and inflammation.[9] This involves the downregulation of antioxidant enzymes

and the upregulation of pro-inflammatory cytokines.[9]

The microbial degradation of Thiobencarb in the environment involves the cleavage of the C-S

bond, a reaction catalyzed by a two-component FMN-dependent monooxygenase system in

some bacteria.[6] This initial step leads to the formation of diethylcarbamothioic S-acid and 4-

chlorobenzaldehyde, which are further metabolized.[6]

Thiobencarb

Inhibition of Very-Long-Chain
Fatty Acid (VLCFA) Biosynthesis Decreased Rieske Iron-Sulfur Protein Induction of Oxidative Stress

and Inflammation Microbial Degradation

Inhibition of Seedling Growth Inhibition of Photosynthesis Embryotoxicity Environmental Breakdown
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Simplified overview of Thiobencarb's modes of action.
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Microbial degradation pathway of Thiobencarb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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